Cas no 2227733-29-9 ((2S)-1-(4-fluoropyridin-2-yl)propan-2-ol)

• Product Name: (2S)-1-(4-fluoropyridin-2-yl)propan-2-ol
• CAS No: 2227733-29-9
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 6341204
• PubChem ID: 165704970
• Update Time: 2025-05-27

(2S)-1-(4-fluoropyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-fluoropyridin-2-yl)propan-2-ol
• 2227733-29-9
• EN300-1782025

• Inchi： 1S/C8H10FNO/c1-6(11)4-8-5-7(9)2-3-10-8/h2-3,5-6,11H,4H2,1H3/t6-/m0/s1
• InChI Key： COAZYYXOAGXVPT-LURJTMIESA-N
• SMILES： FC1C=CN=C(C=1)C[C@H](C)O

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.1Ų

Additional information on (2S)-1-(4-fluoropyridin-2-yl)propan-2-ol

Research Brief on (2S)-1-(4-fluoropyridin-2-yl)propan-2-ol (CAS: 2227733-29-9) in Chemical Biology and Pharmaceutical Applications

The compound (2S)-1-(4-fluoropyridin-2-yl)propan-2-ol (CAS: 2227733-29-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral alcohol derivative, characterized by a fluoropyridine moiety, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies highlight its utility in modulating protein-protein interactions and enzymatic activities, making it a promising candidate for drug discovery programs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways and enantioselective synthesis of (2S)-1-(4-fluoropyridin-2-yl)propan-2-ol, emphasizing its importance in achieving high stereochemical purity for pharmaceutical applications. The study demonstrated that the (S)-enantiomer exhibits superior binding affinity to specific kinase targets compared to its (R)-counterpart, underscoring the critical role of stereochemistry in its biological activity. Advanced spectroscopic techniques, including NMR and X-ray crystallography, were employed to confirm the compound's structural integrity and chiral purity.

Further investigations into the pharmacological properties of (2S)-1-(4-fluoropyridin-2-yl)propan-2-ol revealed its potential as a scaffold for designing novel anti-inflammatory and anticancer agents. A preclinical study conducted by a team at the University of Cambridge demonstrated that derivatives of this compound exhibited potent inhibitory effects on pro-inflammatory cytokines and tumor cell proliferation in vitro. The mechanism of action was linked to the compound's ability to disrupt signaling pathways involving MAPK and NF-κB, which are pivotal in inflammation and oncogenesis.

Industry reports from 2024 indicate that (2S)-1-(4-fluoropyridin-2-yl)propan-2-ol is being evaluated in several drug development pipelines, particularly for conditions such as rheumatoid arthritis and non-small cell lung cancer (NSCLC). Its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, has positioned it as a lead candidate for further optimization. Patent filings from major pharmaceutical companies also suggest growing interest in protecting novel synthetic routes and formulations of this compound, highlighting its commercial potential.

Despite these advancements, challenges remain in scaling up the production of (2S)-1-(4-fluoropyridin-2-yl)propan-2-ol while maintaining cost-effectiveness and environmental sustainability. Recent innovations in biocatalysis and flow chemistry have shown promise in addressing these issues, offering greener and more efficient synthetic methodologies. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical applications, with Phase I trials anticipated within the next two years.

In conclusion, (2S)-1-(4-fluoropyridin-2-yl)propan-2-ol (CAS: 2227733-29-9) represents a versatile and pharmacologically relevant building block in modern drug discovery. Its unique structural features and biological activities make it a focal point for ongoing research, with significant implications for the development of next-generation therapeutics. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs in the treatment of complex diseases.